Cas no 14674-12-5 (1H-Azepine,hexahydro-1-(pentylsulfonyl)-)

1H-Azepine,hexahydro-1-(pentylsulfonyl)- structure
14674-12-5 structure
Product Name:1H-Azepine,hexahydro-1-(pentylsulfonyl)-
CAS No:14674-12-5
MF:C11H23NO2S
MW:233.370822191238
CID:218950
PubChem ID:303125
Update Time:2025-04-19

1H-Azepine,hexahydro-1-(pentylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,hexahydro-1-(pentylsulfonyl)-
    • 1-pentylsulfonylazepane
    • 1-(pentane-1-sulfonyl)-azepane
    • AC1L722F
    • NSC191009
    • Pentansulfonsaeure-hexamethylenimid
    • NSC-191009
    • DTXSID70307417
    • 14674-12-5
    • Inchi: 1S/C11H23NO2S/c1-2-3-8-11-15(13,14)12-9-6-4-5-7-10-12/h2-11H2,1H3
    • InChI Key: INYXBLAUCDUXJM-UHFFFAOYSA-N
    • SMILES: S(CCCCC)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 233.14509
  • Monoisotopic Mass: 233.145
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 337.9°C at 760 mmHg
  • Flash Point: 158.1°C
  • Refractive Index: 1.495
  • PSA: 37.38
  • LogP: 3.40110
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